3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoindene-5,6-diol

• CAS No.: 7329-08-0
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: tricyclo[5.2.1.02,6]dec-3-ene-8,9-diol
• InChI: InChI=1S/C10H14O2/c11-9-7-4-8(10(9)12)6-3-1-2-5(6)7/h1-2,5-12H,3-4H2
• InChI Key: LTUWXBXVKKDINJ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C3CC2C(C3O)O

Description

3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoindene-5,6-diol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of tricyclo[5.2.1.02,6]deca-3,8-diene (26.5 g, 0.2 mol), trimethylamine N-oxide dihydrate (22.3 g, 0.2 mol) and osmium tetroxide (2.5 wt % solution in 2-methyl-2-propanol, 2 □l) in dichloromethane (200 ml) was stirred for 18 h. A further portion of osmium tetroxide (2.5 wt % solution in 2-methyl-2-propanol, ca. 2 □l) was added, water (25 ml) and acetone (50 ml) was added and the reaction mixture was stirred for a further 72 h. Pyridine (0.5 ml) and tetrabutylammonium acetate (0.5 g) were added. Florisil (10 g) and aqueous sodium hydrogensulfite solution was added and the reaction mixture was stirred for 20 min. The reaction mixture was filtered and the product was extracted with dichloromethane (3 times). The combined organic extracts were washed with water, brine and then concentrated to give an oil. The crude oil was purified by flash chromatography eluting with ethyl acetate:hexane (10:90) and then ethyl acetate, to give a waxy solid (6.5 g, 19%).